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Compound of Interest

Compound Name: 1,2-Hexanediol

Cat. No.: B041856 Get Quote

This document provides essential safety and logistical information for the proper handling and

disposal of 1,2-Hexanediol (CAS No. 6920-22-5), tailored for researchers, scientists, and drug

development professionals. Adherence to these procedures is critical for ensuring personnel

safety and environmental compliance.

Chemical Safety and Disposal Overview
1,2-Hexanediol is a synthetic solvent, emollient, and preservative commonly used in cosmetics

and printer inks.[1][2] While it is readily biodegradable, its hazardous characteristics

necessitate careful disposal.[3] It is a serious eye irritant, a skin irritant, and may cause

respiratory irritation.[3][4][5] Furthermore, studies have shown it to be phytotoxic, meaning it

can be harmful to plant life and other organisms if improperly released into the environment.[1]

[2][6] Therefore, it must be disposed of as hazardous waste in accordance with regulations.[3]

[7]
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Property Information Source

CAS Number 6920-22-5 [4]

Primary Hazards

Causes serious eye irritation

(HP 4), skin irritation, and may

cause respiratory irritation.

[3][4]

Environmental Hazards

Phytotoxic; can cause

considerable damage to plants

and other organisms.

[1][2][6]

Disposal Classification
Must be disposed of as

hazardous waste.
[3][7]

Prohibited Disposal
Do not empty into drains or

release into the environment.
[3][4][8]

Recommended Disposal
Offer to a licensed professional

waste disposal company.
[4][8]

Standard Operating Procedure: Waste Disposal
This procedure outlines the step-by-step process for collecting and disposing of 1,2-
Hexanediol waste.

Step 1: Personal Protective Equipment (PPE)
Before handling 1,2-Hexanediol waste, ensure you are wearing the appropriate PPE:

Eye Protection: Tight-sealing safety goggles or a face shield.[9]

Hand Protection: Chemical-resistant gloves.[5][9]

Body Protection: Lab coat or other appropriate protective clothing to prevent skin exposure.

[9]

Step 2: Waste Collection
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Collect waste 1,2-Hexanediol and any materials contaminated with it (e.g., paper towels,

absorbent pads) in a dedicated waste container.

Do not mix with other chemical waste streams unless explicitly permitted by your institution's

Environmental Health & Safety (EHS) office.[10]

Step 3: Container Selection and Labeling
Use a container that is in good condition and compatible with 1,2-Hexanediol.[10] The

original product container is often a suitable choice.[10]

The container must be clearly labeled with the words "HAZARDOUS WASTE" and a full

description of the contents, including "1,2-Hexanediol".[3][10][11]

Keep the container securely closed at all times, except when adding waste.[4][10][12]

Step 4: On-Site Storage
Store the sealed waste container in a designated hazardous waste accumulation area.

The storage area should be a cool, dry, and well-ventilated place, away from incompatible

materials and ignition sources.[4][9][13]

Step 5: Final Disposal
Arrange for waste pickup through your institution's EHS office or a licensed professional

waste disposal service.[4]

All waste disposal must be conducted in accordance with local, state, and federal

regulations, such as those set by the U.S. Environmental Protection Agency (EPA).[10][13]

[14]

Emergency Protocol: Spill Management
In the event of a spill, immediate and appropriate action is required to prevent exposure and

environmental contamination.

Small Spills
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Ensure adequate ventilation and wear appropriate PPE.[4][9]

Contain the spill and absorb it with an inert, non-combustible material such as sand, earth,

vermiculite, or a general-purpose binder.[3][4][8][13]

Carefully collect the absorbed material and place it into a suitable, sealed, and properly

labeled container for disposal as hazardous waste.[4][9]

Clean the spill area thoroughly to remove any residual contamination.[5]

Large Spills
Evacuate personnel to a safe area.[4]

Alert your institution's EHS office or emergency response team immediately.[13]

Increase ventilation and eliminate all ignition sources.[13]

If it is safe to do so, stop the leak and contain the spill to prevent it from entering drains or

waterways.[3][4][13]

Cleanup should only be performed by trained personnel equipped with appropriate PPE,

including respiratory protection if necessary.[9][13]

Disposal Workflow and Decision Process
The following diagram illustrates the logical workflow for the proper disposal of 1,2-Hexanediol.
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No
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(e.g., sand, vermiculite)

Seal container and label as
'Hazardous Waste'
with contents listed
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Proper Disposal

Click to download full resolution via product page

Diagram 1. 1,2-Hexanediol Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b041856?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041856?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

